Cas no 1214937-97-9 (3-(1,3-thiazol-5-yl)propanal)

• Product Name: 3-(1,3-thiazol-5-yl)propanal
• CAS No: 1214937-97-9
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 6137282
• PubChem ID: 57216124
• Update Time: 2024-01-16

3-(1,3-thiazol-5-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-thiazol-5-yl)propanal
• 5-Thiazolepropanal
• EN300-1828710
• 1214937-97-9
• SCHEMBL6128212
• 3-(Thiazol-5-yl)propanal

• Inchi： 1S/C6H7NOS/c8-3-1-2-6-4-7-5-9-6/h3-5H,1-2H2
• InChI Key： NVLQFEXDCYJOPR-UHFFFAOYSA-N
• SMILES： S1C(CCC=O)=CN=C1

Computed Properties

• Exact Mass: 141.02483502g/mol
• Monoisotopic Mass: 141.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• Boiling Point: 235.7±15.0 °C(Predicted)
• pka: 2.88±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles